Cas no 2229584-53-4 (2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine
• CAS No: 2229584-53-4
• MF: C₁₂H₂₁F₂N
• MW: 217.298650503159
• CID: 6441192
• PubChem ID: 165841768
• Update Time: 2025-10-28

2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine
• 2-[1-(4,4-difluorocyclohexyl)cyclobutyl]ethan-1-amine
• 2229584-53-4
• EN300-1950087

• Inchi： 1S/C12H21F2N/c13-12(14)6-2-10(3-7-12)11(8-9-15)4-1-5-11/h10H,1-9,15H2
• InChI Key： HTUKDHKQHGWBMM-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C1(CCN)CCC1)F

Computed Properties

• Exact Mass: 217.16420600g/mol
• Monoisotopic Mass: 217.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2229584-53-4 and Product Name: 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine

The compound with the CAS number 2229584-53-4 and the product name 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecular architecture of this compound incorporates a 4,4-difluorocyclohexyl group and a cyclobutylethan-1-amine moiety, which together contribute to its distinct chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic and heterocyclic compounds in enhancing the efficacy and selectivity of therapeutic agents. The presence of fluorine atoms in the 4,4-difluorocyclohexyl group not only influences the electronic properties of the molecule but also contributes to its metabolic stability. This is particularly crucial in drug design, where improving pharmacokinetic profiles can lead to better patient outcomes. The cyclobutyl ring in the cyclobutylethan-1-amine part of the molecule adds rigidity to the structure, which can be beneficial in optimizing binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical entities. The combination of a fluorinated cyclohexyl group and an amine functionality provides a versatile platform for further chemical modifications. This flexibility allows chemists to explore various derivatization strategies, such as introducing additional functional groups or conjugating the compound with other molecules. Such modifications can be tailored to enhance specific pharmacological properties, including solubility, bioavailability, and target specificity.

In the context of contemporary drug discovery, there is a growing emphasis on developing treatments for complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine make it a promising candidate for investigating novel therapeutic pathways. For instance, its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions suggests potential applications in modulating enzyme activity or receptor binding. Furthermore, the fluorine atoms may play a role in modulating metabolic pathways, thereby increasing the compound's therapeutic window.

Recent studies have demonstrated that fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine atoms can enhance binding affinities by influencing electronic distributions at binding sites. Additionally, fluorine atoms can increase metabolic stability by resisting hydrolysis or oxidation under physiological conditions. These attributes are particularly valuable in drug development, where maintaining stability while achieving high efficacy is paramount.

The cyclobutylethan-1-amine moiety in this compound also contributes to its potential as a pharmacophore. Amines are well-known for their ability to form hydrogen bonds with biological targets, which can be critical for achieving high selectivity and potency. The cyclobutyl ring adds steric bulk to the molecule, which can be used to optimize interactions with specific binding pockets in proteins or enzymes. This combination of features makes 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine a versatile scaffold for designing novel therapeutics.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated methodologies that highlight advancements in organic synthesis techniques. The introduction of fluorine atoms into complex cyclic structures requires precise control over reaction conditions to ensure high yields and purity. Techniques such as metal-catalyzed cross-coupling reactions and directed functionalization strategies are often employed to achieve these transformations efficiently. The development of such synthetic routes not only advances our ability to produce this compound but also contributes to broader advancements in synthetic methodology.

The potential applications of 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive candidate for exploring novel therapeutic modalities such as peptidomimetics or protein-protein interaction inhibitors. By leveraging its chemical diversity, researchers can design molecules that mimic natural bioactive peptides or disrupt pathological protein interactions. Such approaches have shown promise in treating diseases that are difficult to address with conventional small-molecule drugs.

In conclusion, the compound with CAS number 2229584-53-4 and product name 2-1-(4,4-difluorocyclohexyl)cyclobutylethan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic pathways and synthetic methodologies, compounds like this one will play an increasingly important role in addressing some of today's most challenging medical challenges.